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Compound of Interest

Compound Name: Benzyl tiglate

Cat. No.: B042538 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical properties of compounds like Benzyl tiglate is fundamental. This technical

guide provides a comprehensive overview of the key chemical and physical characteristics of

Benzyl tiglate, detailed experimental protocols for their determination, and a visualization of its

synthesis workflow.

Core Chemical and Physical Properties
Benzyl tiglate, a benzyl ester of tiglic acid, is recognized for its characteristic fruity and

somewhat floral aroma. It is a colorless to pale yellow liquid under standard conditions.[1] The

following tables summarize its key quantitative properties.

Table 1: Identification and Structural Information
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Identifier Value Reference

CAS Number 37526-88-8 [1][2][3][4][5][6]

Molecular Formula C12H14O2 [1][2][3][4][5][6][7][8][9][10][11]

Molecular Weight 190.24 g/mol [2][3][4][5][7][8][9][11]

IUPAC Name
benzyl (E)-2-methylbut-2-

enoate
[4][5][6][10]

SMILES
C/C=C(\C)/C(=O)OCC1=CC=C

C=C1
[10]

InChI

InChI=1S/C12H14O2/c1-3-

10(2)12(13)14-9-11-7-5-4-6-8-

11/h3-8H,9H2,1-2H3/b10-3+

[1][4][5][6][10]

Table 2: Physicochemical Properties
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Property Value Conditions Reference

Boiling Point 250 °C at 760 mmHg [7][11]

139 °C at 9 mmHg [2][7][8]

267.7 °C at 760 mmHg [12]

269.66 °C
Estimated (Stein &

Brown method)
[13]

Melting Point 22.67 °C Estimated [13]

Density 1.029 - 1.034 g/cm³ at 25.00 °C [7]

1.0431 g/cm³ at 12 °C [2][8]

1.033 g/cm³ [12]

Refractive Index 1.5150 - 1.5210 at 20.00 °C [7]

1.522 at 20 °C [8][12]

Vapor Pressure 0.001 mmHg at 20.00 °C [7]

0.008 mmHg
at 25.00 °C

(estimated)
[11]

0.00941 mmHg at 25 °C (estimated) [13]

Flash Point > 110.00 °C [7]

> 230 °F [8]

135.9 °C [12]

276.00 °F (135.56 °C) [11]

Solubility Insoluble in water [7][8][9]

61.75 mg/L
in water at 25 °C

(estimated)
[7][11][13]

Soluble in alcohol and

organic solvents
[7][8][9][11]

logP (o/w) 3.036 Estimated [7][11]
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3.40 Estimated [13]

Experimental Protocols
The determination of the physicochemical properties of Benzyl tiglate relies on established

analytical techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of Benzyl tiglate can be determined using a standard distillation method

under atmospheric or reduced pressure.

Apparatus: A round-bottom flask, a distillation head with a thermometer, a condenser, a

receiving flask, a heating mantle, and a vacuum pump (for reduced pressure distillation).

Procedure:

A sample of Benzyl tiglate is placed in the round-bottom flask along with boiling chips.

The distillation apparatus is assembled. For vacuum distillation, the system is connected

to a vacuum pump and the pressure is stabilized.

The sample is heated gently using the heating mantle.

The temperature at which the liquid boils and the vapor condenses on the thermometer

bulb is recorded as the boiling point. The pressure is also recorded.

Measurement of Density
The density of liquid Benzyl tiglate can be accurately measured using a pycnometer.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a balance, and a constant temperature water bath.

Procedure:

The empty pycnometer is weighed.
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It is then filled with distilled water and placed in a constant temperature water bath until it

reaches thermal equilibrium. The volume of the pycnometer is determined from the mass

of the water and its known density at that temperature.

The pycnometer is dried and then filled with Benzyl tiglate.

The filled pycnometer is brought to the same temperature in the water bath and then

weighed.

The density of Benzyl tiglate is calculated by dividing the mass of the sample by the

volume of the pycnometer.

Spectroscopic Analysis: Infrared (IR) and Nuclear
Magnetic Resonance (NMR)
Spectroscopic methods are crucial for confirming the molecular structure of Benzyl tiglate.

Infrared (IR) Spectroscopy:

Methodology: A thin film of the liquid sample is placed between two salt plates (e.g., NaCl

or KBr), which are then mounted in the sample holder of an IR spectrometer. The

instrument passes a beam of infrared light through the sample and records the

frequencies at which the light is absorbed.

Expected Absorptions: The IR spectrum of Benzyl tiglate is expected to show

characteristic absorption bands for the C=O stretch of the ester group (around 1715 cm⁻¹),

the C=C stretch of the alkene (around 1650 cm⁻¹), and the C-O stretch (around 1250-

1000 cm⁻¹), as well as absorptions corresponding to the aromatic ring. The NIST

WebBook provides access to the gas-phase IR spectrum of Benzyl tiglate.[6][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Methodology: A small amount of Benzyl tiglate is dissolved in a deuterated solvent (e.g.,

CDCl₃) and placed in an NMR tube. The tube is then inserted into the NMR spectrometer.

Both ¹H and ¹³C NMR spectra are typically acquired.

Expected Signals:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C37526888&Units=SI&Mask=3FFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C37526888&Mask=80
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR: Signals corresponding to the protons of the benzyl group (aromatic and

methylene protons), and the protons of the tiglate moiety (vinyl and methyl protons)

would be observed. The chemical shifts, splitting patterns, and integration of these

signals provide detailed structural information.

¹³C NMR: Signals for each unique carbon atom in the molecule would be present,

including the carbonyl carbon of the ester, the aromatic carbons, and the carbons of the

tiglate group. ChemicalBook provides access to spectral data for Benzyl tiglate,

including ¹H NMR and ¹³C NMR.[15]

Synthesis Workflow
Benzyl tiglate is synthesized via the esterification of tiglic acid with benzyl alcohol. This

reaction is typically catalyzed by an acid and often involves the removal of water to drive the

equilibrium towards the product side.[8][9]

Reaction Mixture Work-up Purification

Tiglic Acid

Mixing

Benzyl Alcohol

Acid Catalyst (e.g., H₂SO₄)

Solvent (e.g., Toluene)

Heating with Water Removal
(e.g., Dean-Stark apparatus)

Washing with NaHCO₃ (aq)
and Brine Drying (e.g., Na₂SO₄) Filtration Solvent Evaporation Purification

(e.g., Vacuum Distillation) Benzyl Tiglate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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